Cas no 1101180-99-7 (N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide)

• Product Name: N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide
• CAS No: 1101180-99-7
• MF: C₂₁H₂₇N₃O₅S₂
• MW: 465.586182832718
• CID: 5901421
• PubChem ID: 42935652
• Update Time: 2025-05-19

N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide Chemical and Physical Properties

Names and Identifiers

• 1101180-99-7
• Z285129126
• N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide
• EN300-26590543
• N-[[3-(Methanesulfonamido)phenyl]methyl]-3-methyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide

• Inchi： 1S/C21H27N3O5S2/c1-16(2)20(24-31(28,29)13-12-17-8-5-4-6-9-17)21(25)22-15-18-10-7-11-19(14-18)23-30(3,26)27/h4-14,16,20,23-24H,15H2,1-3H3,(H,22,25)/b13-12+
• InChI Key： NHNHYJNDGXAYLD-OUKQBFOZSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC(C(NCC1C=CC=C(C=1)NS(C)(=O)=O)=O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 465.13921332g/mol
• Monoisotopic Mass: 465.13921332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 138Ų

Additional information on N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide

Comprehensive Guide to N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide (CAS No. 1101180-99-7)

N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide (CAS No. 1101180-99-7) is a specialized organic compound with a complex molecular structure. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse applications in pharmaceutical research and material science. The presence of both methanesulfonamido and phenylethenesulfonamido functional groups in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

The compound's molecular formula and structural features have drawn significant attention in recent years, particularly in the context of drug discovery and medicinal chemistry. Researchers are increasingly interested in sulfonamide-based compounds due to their potential therapeutic properties, including anti-inflammatory and antimicrobial activities. The unique combination of 3-methyl-2-(2-phenylethenesulfonamido)butanamide moiety with the methanesulfonamidophenyl group offers interesting possibilities for molecular interactions.

From a chemical perspective, N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide exhibits several noteworthy characteristics. Its molecular weight and solubility profile make it suitable for various research applications. The compound's stability under different pH conditions and its compatibility with common organic solvents are frequently discussed topics in scientific forums and research publications.

In pharmaceutical applications, this compound has shown promise as a potential building block for novel drug candidates. The sulfonamide functional group is known to enhance binding affinity to biological targets, making derivatives of 1101180-99-7 particularly interesting for kinase inhibition studies. Recent publications have highlighted its utility in developing compounds with potential applications in managing metabolic disorders.

The synthesis of N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Researchers often inquire about optimized synthetic protocols for this compound, reflecting the growing demand for efficient production methods in academic and industrial laboratories.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for verifying the structure and purity of CAS 1101180-99-7, especially when used as a reference standard or intermediate in sensitive applications. The compound's spectral data has been well-documented in various chemical databases.

From a commercial perspective, N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. The global market for such specialized intermediates has been growing steadily, driven by increased R&D activities in drug discovery programs.

Storage and handling recommendations for this compound emphasize protection from moisture and extreme temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with sulfonamide derivatives like 1101180-99-7.

Recent scientific literature has explored the potential of this compound's derivatives in addressing current medical challenges. Its structural features make it particularly interesting for researchers investigating novel approaches to inflammation modulation and targeted therapies.

The intellectual property landscape surrounding N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide includes several patents describing its synthetic methods and potential applications. This reflects the compound's significance in medicinal chemistry and the pharmaceutical industry's ongoing interest in sulfonamide-based therapeutics.

Environmental and safety considerations for this compound follow standard laboratory chemical protocols. Researchers frequently search for information about its biodegradation profile and ecological impact, reflecting the growing emphasis on green chemistry principles in modern research.

Future research directions for CAS 1101180-99-7 and its derivatives may include exploration of its potential in combination therapies and targeted drug delivery systems. The compound's modular structure offers numerous possibilities for chemical modification to optimize desired biological activities.

For researchers working with this compound, proper analytical documentation and characterization are essential. Many inquiries focus on obtaining high-quality reference standards of N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide for method validation and comparative studies.

The compound's role in academic research continues to expand, with several universities and research institutions incorporating it into their medicinal chemistry programs. Its complex structure makes it an excellent case study for advanced organic chemistry courses focusing on sulfonamide chemistry and drug design principles.

In conclusion, N-[(3-methanesulfonamidophenyl)methyl]-3-methyl-2-(2-phenylethenesulfonamido)butanamide (CAS No. 1101180-99-7) represents an important compound in contemporary chemical research. Its unique structural features and potential applications continue to generate interest across multiple scientific disciplines, from basic chemistry to applied pharmaceutical development.